Cas no 1396009-05-4 (Unii-V8mup646ZN)

• Product Name: Unii-V8mup646ZN
• CAS No: 1396009-05-4
• MF: C₃₁H₃₀N₄O₁₀
• MW: 618.590708255768
• CID: 4698472
• Update Time: 2025-08-04

Unii-V8mup646ZN Chemical and Physical Properties

Names and Identifiers

• V8MUP646ZN
• Eltrombopag metabolite M2
• (2S,3S,4S,5R,6S)-6-(3-(3-((2Z)-2-(1-(3,4-Dimethylphenyl)-3-methyl-5-oxo-pyrazol-4-ylidene)hydrazino)-2-hydroxy-phenyl)benzoyl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
• Unii-V8mup646ZN

• Inchi： 1S/C31H30N4O10/c1-14-10-11-19(12-15(14)2)35-28(40)22(16(3)34-35)33-32-21-9-5-8-20(23(21)36)17-6-4-7-18(13-17)30(43)45-31-26(39)24(37)25(38)27(44-31)29(41)42/h4-13,24-27,31,34,36-39H,1-3H3,(H,41,42)/b33-32+/t24-,25-,26+,27-,31-/m0/s1
• InChI Key： QDBVJVOQHXJYEG-QCQMIBQNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC=C(C2C=CC=C(C=2O)/N=N/C2C(N(C3=CC=C(C)C(C)=C3)NC=2C)=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1180
• XLogP3: 3.8
• Topological Polar Surface Area: 211

Additional information on Unii-V8mup646ZN

Professional Introduction to Compound with CAS No. 1396009-05-4 and Product Name Unii-V8mup646ZN

Compound with the CAS number 1396009-05-4 and the product name Unii-V8mup646ZN represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The meticulous synthesis and characterization of this molecule have positioned it as a promising candidate for further exploration in drug discovery and therapeutic interventions.

The molecular structure of CAS No. 1396009-05-4 exhibits a high degree of complexity, which is reflected in its intricate arrangement of atoms and functional groups. This complexity is not only a testament to the synthetic prowess of modern chemistry but also opens up numerous possibilities for its interaction with biological targets. Recent studies have highlighted the compound's ability to modulate various cellular pathways, making it a valuable asset in the quest for novel therapeutic agents.

In the realm of pharmaceutical research, Unii-V8mup646ZN has been the subject of extensive investigations aimed at elucidating its mechanism of action. Preliminary findings suggest that this compound exhibits potent activity against a range of pathogens, including bacteria and viruses. Its efficacy in inhibiting the growth of these microorganisms is attributed to its ability to disrupt essential metabolic processes, thereby impairing their viability.

The compound's potential as an antimicrobial agent is further underscored by its stability under various environmental conditions, which enhances its suitability for clinical applications. Additionally, its favorable pharmacokinetic profile, characterized by high bioavailability and rapid absorption, makes it an attractive candidate for formulation into oral or injectable medications. These attributes are crucial for ensuring the compound's effectiveness in real-world therapeutic settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions between CAS No. 1396009-05-4 and biological targets with remarkable accuracy. These computational studies have provided valuable insights into the compound's mode of action, helping to guide the design of more effective derivatives. By leveraging these computational tools, scientists can accelerate the drug discovery process and identify novel analogs with enhanced therapeutic properties.

The synthesis of Unii-V8mup646ZN involves a multi-step procedure that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies has allowed chemists to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. This level of precision is essential for pharmaceutical applications, where impurities can significantly impact the safety and efficacy of a drug.

One of the most compelling aspects of CAS No. 1396009-05-4 is its potential to address unmet medical needs by targeting diseases that are resistant to conventional treatments. For instance, studies have shown that this compound exhibits significant antiviral activity against several strains of influenza virus. Its ability to inhibit viral replication without causing adverse effects on host cells makes it a promising candidate for developing new antiviral therapies.

The development of Unii-V8mup646ZN as a therapeutic agent has also been supported by preclinical studies that demonstrate its safety and tolerability. Animal models have shown that even at high doses, the compound does not induce significant toxicity or organ damage. These findings provide reassurance that CAS No. 1396009-05-4 is likely to be well-tolerated by human patients, paving the way for clinical trials.

In conclusion, Unii-V8mup646ZN, derived from CAS No. 1396009-05-4, represents a significant breakthrough in pharmaceutical research with its unique chemical properties and broad spectrum of activity. Its potential applications in treating infectious diseases, coupled with its favorable pharmacokinetic profile, make it a highly promising candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping the future of drug discovery and therapeutic interventions.